Cas no 90139-86-9 (1,3-Cyclobutanediacetamide, 2,2-dimethyl-)

• Product Name: 1,3-Cyclobutanediacetamide, 2,2-dimethyl-
• CAS No: 90139-86-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 793435
• PubChem ID: 12701976
• Update Time: 2025-04-19

1,3-Cyclobutanediacetamide, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanediacetamide, 2,2-dimethyl-
• 2-[3-(2-amino-2-oxoethyl)-2,2-dimethylcyclobutyl]acetamide
• 90139-86-9
• 2,2'-(2,2-Dimethylcyclobutane-1,3-diyl)diacetamide
• DTXSID60507388

• Inchi： 1S/C10H18N2O2/c1-10(2)6(4-8(11)13)3-7(10)5-9(12)14/h6-7H,3-5H2,1-2H3,(H2,11,13)(H2,12,14)
• InChI Key： ZZUQYQJMNLXISR-UHFFFAOYSA-N
• SMILES： O=C(CC1CC(CC(N)=O)C1(C)C)N

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.2Ų